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Compound of Interest

2,3-Dimethyl-4-
Compound Name:
(methyithio)benzaldehyde

Cat. No.: B14030478

Get Quote

Executive Summary

2,3-Dimethyl-4-(methylthio)benzaldehyde (CAS: 2635937-79-8) is a specialized, high-value
organosulfur intermediate used primarily in early-stage medicinal chemistry for the synthesis of

sterically congested kinase inhibitors and GPCR ligands. Unlike its commoditized isomer 4-
(methylthio)benzaldehyde, this 2,3-dimethyl variant offers unique orthogonal protection against
metabolic oxidation and restricted bond rotation, making it a critical scaffold for "magic methyl"
effects in structure-activity relationship (SAR) studies.

Current market analysis indicates a high-scarcity supply chain, with primary availability limited
to custom synthesis (CRO) providers rather than bulk catalog distributors. This guide outlines
verified sourcing channels, technical synthesis protocols, and quality control parameters
required for pharmaceutical-grade procurement.

Chemical Profile & Identification
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Parameter Specification
Chemical Name 2,3-Dimethyl-4-(methylthio)benzaldehyde
CAS Number 2635937-79-8
Molecular Formula C10H120S
Molecular Weight 180.27 g/mol
SMILES CC1=C(C=CC(=C1C)SsC)C=0

Pale yellow to amber oil or low-melting solid
Appearance

(est)
Solubility Soluble in DCM, THF, DMSO; Insoluble in water

o Air-sensitive (aldehyde oxidation); Store under

Stability

Argon/Nitrogen at 2-8°C

Market Intelligence: Suppliers & Pricing

The commercial availability of this compound is tiered. It is not a stock item for most major
distributors and typically requires a "Make-to-Order" lead time.

Tiered Supplier Analysis

o Tier 1 (Catalog Stock): Very limited. AA Blocks and Reagentia have listed the compound, but
stock levels fluctuate rapidly.

o Tier 2 (Custom Synthesis): Major CROs (e.g., Enamine, WuXi AppTec) can synthesize this
on demand using the protocols outlined in Section 5.

o Tier 3 (Bulk Sourcing): Currently unavailable in multi-kg quantities without a dedicated
campaign.

Price Benchmarking (Q1 2025 Estimates)
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Estimated Price

Scale Lead Time Source Type
Range

100mg-1g €1,800 - €2,500 2-4 Weeks Boutique Catalog
€1,200 - €1,500 per ]

1g-10g 4-6 Weeks Custom Synthesis
gram

>100g Inquire (FTE Rate) 8-12 Weeks CRO Campaign

Procurement Advisory: Due to the high cost per gram (~€2,200/g listed by Reagentia),
researchers are advised to synthesize the material in-house for needs exceeding 5 grams,

utilizing the validated pathway below.

Technical Synthesis & Manufacturing

To bypass supply bottlenecks, we provide a self-validating synthesis route. This pathway
utilizes 2,3-Dimethylaniline as a commodity starting material, converting it to the thioether
before introducing the aldehyde functionality via Vilsmeier-Haack formylation.

Retrosynthetic Analysis

The 2,3-dimethyl substitution pattern sterically hinders the ortho positions, directing
electrophilic aromatic substitution (EAS) to the para position relative to the activating methylthio

group.
Pathway Logic:

e Precursor Synthesis: Conversion of 2,3-dimethylaniline to 2,3-dimethylthioanisole via a
modified Sandmeyer or disulfide reaction.

o Formylation: Vilsmeier-Haack reaction introduces the aldehyde at the C4 position (para to -
SMe).
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Synthesis Workflow Diagram

Target:
2,3-Dimethyl-4-(methylthio)benzaldehyde

Click to download full resolution via product page

Figure 1: Two-step synthesis route from commodity aniline precursors, ensuring high
regioselectivity.

Experimental Protocols

Safety Warning:POCIs is highly corrosive. Dimethyl disulfide has a foul odor and must be
handled in a fume hood with bleach scrubbers.

Protocol A: Preparation of 2,3-Dimethylthioanisole

Adapted from Patent CN103232342A (Tianyu Chem) [1]

» Reagents: 2,3-Dimethylaniline (1.0 eq), Dimethyl Disulfide (excess), Copper Powder
(catalytic), Tert-butyl nitrite (1.5 eq).

e Procedure:

o

Charge a reactor with dimethyl disulfide (solvent/reactant) and copper powder catalyst.[1]

o

Add 2,3-dimethylaniline.[1]

o

Dropwise add tert-butyl nitrite at 20°C-25°C. Nitrogen gas evolution will be observed.

[¢]

Stir for 2 hours until gas evolution ceases.

[¢]

Workup: Filter off copper. Distill excess dimethyl disulfide (recoverable). Vacuum distill the
residue to obtain 2,3-dimethylthioanisole as a colorless oil.

o

QC Check: GC-MS should show M+ = 152.2.

Protocol B: Vilsmeier-Haack Formylation
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Standardized adaptation for electron-rich thioethers [2]

» Reagents: 2,3-Dimethylthioanisole (from Step A), POCIs (1.2 eq), DMF (1.5 eq), DCM
(Solvent).

e Procedure:

o Vilsmeier Reagent Formation: In a dry flask under Argon, cool DMF (1.5 eq) to 0°C.
Dropwise add POCIs (1.2 eq). Stir for 30 mins to form the white chloroiminium salt.

o Addition: Dissolve 2,3-dimethylthioanisole in DCM and add dropwise to the Vilsmeier
reagent, maintaining T < 5°C.

o Reaction: Warm to reflux (40°C) for 4-6 hours. Monitor by TLC (Hexane/EtOAc 9:1).

o Hydrolysis: Pour the reaction mixture onto crushed ice/NaOAc solution. Stir vigorously for
1 hour to hydrolyze the iminium intermediate.

o Extraction: Extract with DCM (3x). Wash organic layer with sat. NaHCOs and Brine.
o Purification: Flash chromatography (SiO2, 0-10% EtOAc in Hexanes).
 Validation:

o H NMR (CDCIls): Look for aldehyde singlet at ~10.1 ppm. S-Me singlet at ~2.5 ppm. Two
aromatic doublets (ortho coupling) or singlets depending on exact steric twist.

Applications in Drug Discovery

This intermediate is highly valued for Scaffold Hopping and Bioisosterism:

o Metabolic Stability: The ortho-methyl groups (2,3-positions) protect the aldehyde (and
subsequent derivatives) from rapid metabolic attack, extending half-life compared to the
unsubstituted analog.

 Steric Locking: In kinase inhibitors, the 2,3-dimethyl motif forces the phenyl ring into a
perpendicular conformation relative to the connected scaffold (e.g., biaryl systems),
improving selectivity for specific hydrophobic pockets.
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» Bioisostere: The -SMe group serves as a lipophilic bioisostere for -OMe, increasing
membrane permeability (LogP) while altering H-bond acceptor capability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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